6-{2-[(2-chlorobenzyl)oxy]benzylidene}-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

• Molecular Formula: C22H19ClN4O2S
• Molecular Weight: 438.9 g/mol
• IUPAC Name: (6Z)-6-[[2-[(2-chlorophenyl)methoxy]phenyl]methylidene]-5-imino-2-propyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
• InChI: InChI=1S/C22H19ClN4O2S/c1-2-7-19-26-27-20(24)16(21(28)25-22(27)30-19)12-14-8-4-6-11-18(14)29-13-15-9-3-5-10-17(15)23/h3-6,8-12,24H,2,7,13H2,1H3/b16-12-,24-20?
• InChI Key: HOJCJOBOSVMXBO-YXBAXSDQSA-N
• Isomeric SMILES: CCCC1=NN2C(=N)/C(=C/C3=CC=CC=C3OCC4=CC=CC=C4Cl)/C(=O)N=C2S1
• SMILES: CCCC1=NN2C(=N)C(=CC3=CC=CC=C3OCC4=CC=CC=C4Cl)C(=O)N=C2S1

Description

6-{2-[(2-chlorobenzyl)oxy]benzylidene}-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of thiadiazolopyrimidines and has been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 6-{2-[(2-chlorobenzyl)oxy]benzylidene}-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one involves the inhibition of various enzymes and proteins that are involved in the development and progression of diseases. This compound has been shown to inhibit the activity of histone deacetylases, which play a crucial role in the regulation of gene expression. It also inhibits the activity of protein kinase C, which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in scientific research. This compound has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is essential for the prevention of cancer. It also has neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 6-{2-[(2-chlorobenzyl)oxy]benzylidene}-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one in lab experiments include its high potency and selectivity for specific enzymes and proteins. However, the limitations include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of 6-{2-[(2-chlorobenzyl)oxy]benzylidene}-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one. These include further studies to determine its safety and efficacy in humans, the development of novel derivatives with improved potency and selectivity, and the investigation of its potential applications in the treatment of other diseases, such as viral infections and autoimmune disorders.
In conclusion, this compound is a chemical compound that has shown promising results in scientific research for its potential therapeutic applications. Further studies are required to determine its safety and efficacy in humans and to develop novel derivatives with improved potency and selectivity.

Synthesis Methods

The synthesis of 6-{2-[(2-chlorobenzyl)oxy]benzylidene}-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one involves the reaction of 2-chlorobenzaldehyde with 2-aminobenzyl alcohol in the presence of acetic acid. The resulting product is then reacted with 2-propylthio-5,6-dihydro-1,3,4-thiadiazole-7-carboxamide to obtain the final compound.

Scientific Research Applications

The potential therapeutic applications of 6-{2-[(2-chlorobenzyl)oxy]benzylidene}-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one have been extensively studied in scientific research. This compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.